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Compound of Interest

Di-tert-butyl N,N-
Compound Name:
diethylphosphoramidite

Cat. No.: B043657

A Technical Overview of Di-tert-butyl N,N-
diethylphosphoramidite

Di-tert-butyl N,N-diethylphosphoramidite is a key phosphoramidite reagent utilized in
synthetic organic chemistry, particularly in the field of oligonucleotide synthesis. Its chemical
properties make it a valuable building block for the introduction of phosphite ester linkages,
which are subsequently oxidized to the more stable phosphate linkages found in DNA and
RNA. This document provides core technical data on its molecular properties.

Molecular and Physical Properties

The fundamental molecular and physical characteristics of Di-tert-butyl N,N-
diethylphosphoramidite are summarized in the table below. These data are essential for
researchers in calculating stoichiometric quantities for reactions and for understanding the
compound's physical behavior.
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Property Value

Molecular Formula C12H28NO2P[1][2]
Molecular Weight 249.33 g/mol [1][3]
Appearance Liquid[3]

Density 0.896 g/mL at 25 °C[1][2][3]
Boiling Point 39-41 °C at 0.3 mmHg[1][3]
Refractive Index n20/D 1.434[1][3]

Storage Temperature 2-8°C[2][3]

Chemical Structure and Data Representation

The structural information of Di-tert-butyl N,N-diethylphosphoramidite is fundamental to its
reactivity. The relationship between its molecular formula and molecular weight is depicted in
the diagram below.
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Caption: Relationship between molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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